1-Bromo-3-(bromomethyl)-5-methoxybenzene
Cat. No. B1279928
M. Wt: 279.96 g/mol
InChI Key: PGBXZQKIIWHFGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04659706
Procedure details
A mixture of 5-bromo-3-methoxytoluene (20 g, 0.1 m), N-bromosuccinimide (17.8 g, 0.1 m) and dibenzoyl peroxide in carbon tetrachloride (200 ml) is heated to reflux and irradiated with a sunlamp. The mixture is cooled, filtered and concentrated in vacuo to give 5-bromo-3-methoxybenzyl bromide.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]([O:9][CH3:10])[CH:5]=[C:6]([CH3:8])[CH:7]=1.[Br:11]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:1][C:2]1[CH:3]=[C:4]([O:9][CH3:10])[CH:5]=[C:6]([CH:7]=1)[CH2:8][Br:11]
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Inputs
Step One
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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BrC=1C=C(C=C(C1)C)OC
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Name
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Quantity
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17.8 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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is heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux
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CUSTOM
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Type
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CUSTOM
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Details
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irradiated with a sunlamp
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is cooled
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC=1C=C(C=C(CBr)C1)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
